Cas no 1513374-36-1 (N-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)aniline)

• Product Name: N-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)aniline
• CAS No: 1513374-36-1
• MF: C₈H₉N₅
• MW: 175.190560102463
• MDL: MFCD23894177
• CID: 4603234
• PubChem ID: 67604632
• Update Time: 2025-06-11

N-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)aniline Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)aniline

• MDL： MFCD23894177
• Inchi： 1S/C8H9N5/c1-9-7-5-3-2-4-6(7)8-10-12-13-11-8/h2-5,9H,1H3,(H,10,11,12,13)
• InChI Key： OLYFYIGOHJVYJK-UHFFFAOYSA-N
• SMILES： C1(NC)=CC=CC=C1C1=NNN=N1

Additional information on N-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)aniline

Professional Introduction to N-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)aniline (CAS No. 1513374-36-1)

N-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)aniline, a compound with the chemical identifier CAS No. 1513374-36-1, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The molecular structure of N-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)aniline incorporates a tetrazole ring, a moiety known for its versatility in drug design and development.

The tetrazole ring in N-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)aniline contributes to its pharmacological profile by enhancing binding affinity and selectivity towards various biological targets. Recent studies have highlighted the tetrazole scaffold's role in modulating enzyme activity and receptor interactions, making it a valuable component in the synthesis of novel bioactive molecules. The aniline group further extends the compound's potential by providing a platform for further functionalization and derivatization.

In the realm of drug discovery, N-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)aniline has been explored for its potential in addressing a range of therapeutic challenges. Research indicates that this compound exhibits promising activity against several disease states, including neurological disorders and inflammatory conditions. The unique combination of the tetrazole and aniline moieties allows for precise targeting of pathological pathways without significant off-target effects.

One of the most compelling aspects of N-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)aniline is its synthetic accessibility. Advances in synthetic methodologies have enabled the efficient preparation of this compound in multi-kilogram quantities, facilitating both preclinical and clinical investigations. The ability to produce high-purity samples of this compound is crucial for rigorous pharmacokinetic and pharmacodynamic studies.

The pharmacokinetic properties of N-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)aniline have been extensively studied to optimize its bioavailability and therapeutic efficacy. Initial pharmacokinetic profiles suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. These findings are particularly encouraging for the development of oral formulations that can be administered conveniently to patients.

Preclinical studies have demonstrated that N-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)aniline possesses significant therapeutic potential. In vitro assays have revealed potent inhibitory effects on key enzymes and receptors implicated in various disease mechanisms. Additionally, animal models have shown that this compound can modulate inflammatory responses and neuronal activity without inducing adverse effects at therapeutic doses.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for compounds like N-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)aniline. Molecular modeling techniques have been employed to predict binding interactions and optimize lead structures for enhanced efficacy. These computational approaches complement traditional experimental methods by providing rapid insights into the structural requirements for biological activity.

Recent breakthroughs in understanding the molecular mechanisms underlying disease pathogenesis have further highlighted the importance of compounds like N-methyl-2-(1H-1,2,3,4-tetrazol-5-yl)aniline. By targeting specific molecular pathways with high precision, this compound offers a promising strategy for developing treatments that address the root causes of various conditions rather than merely alleviating symptoms.

The development pipeline for N-methyl-2-(1H-1,2，3，4-tetrazol，5-yi）anilinetrade mark> continues to expand as new research emerges. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in drug discovery and development. These partnerships leverage expertise from multiple disciplines to translate laboratory findings into safe and effective therapies for patients worldwide.

In conclusion，N-methyl， 2( 11I-I-Iz。32，34-Tertaz01 -51 -yI） anilinetrade mark>, with its CAS No. 1513374 -36 -I， represents a significant advancement in pharmaceutical chemistry。 Its unique structural features and promising pharmacological properties make it a valuable candidate for further research and development。 As our understanding of disease mechanisms continues to evolve， compounds like this one will play an increasingly important role in shaping the future of medicine。